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Cat. No.: B3340957

Introduction: 19-Norepiandrosterone is a primary metabolite of the anabolic-androgenic steroid nandrolone (19-
nortestosterone).[1][2] As such, materials containing this compound require careful management to ensure regulatory
compliance, environmental protection, and the safety of all laboratory personnel. This guide provides a direct, procedural
framework for the proper disposal of 19-Norepiandrosterone, grounded in the regulations set forth by the Drug Enforcement
Administration (DEA) and the Environmental Protection Agency (EPA), as well as the safety standards mandated by the
Occupational Safety and Health Administration (OSHA).

Foundational Regulatory Framework: The "Why" Behind the
Protocols

Proper disposal is not merely a suggestion but a legal and ethical mandate. Three key federal agencies govern the handling
and disposal of 19-Norepiandrosterone. Understanding their roles is critical to implementing a compliant disposal strategy.

« Drug Enforcement Administration (DEA): Anabolic steroids, including nandrolone and by extension its metabolites, are
classified as Schedule 11l controlled substances under the Controlled Substances Act (CSA).[3][4] The DEA's primary
concern is preventing the diversion of these substances.[4] Therefore, disposal procedures must render the compound
"non-retrievable," meaning it is permanently altered and cannot be reused.[5][6] Incineration is the method currently
recognized by the DEA as meeting this standard.[5][6]

« Environmental Protection Agency (EPA): Laboratory waste is regulated by the EPA under the Resource Conservation and
Recovery Act (RCRA).[7][8] While not specifically listed, the potential hazards of 19-Norepiandrosterone, including
suspected carcinogenicity and reproductive toxicity, require its management as a hazardous chemical waste.[9] This
involves strict rules for waste identification, labeling, on-site accumulation, and disposal through licensed facilities.[7][10]

» Occupational Safety and Health Administration (OSHA): OSHA ensures the safety of laboratory personnel by mandating
safe handling practices, the use of Personal Protective Equipment (PPE), and hazard communication.[11] Adherence to
OSHA standards minimizes the risk of occupational exposure during handling and disposal procedures.

Table 1: Regulatory Compliance Summary
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Agency

Governing Regulation(s)

Key Requirements for 19-
Norepiandrosterone Disposal

DEA

Controlled Substances Act (CSA)

Must be treated as a Schedule Il
substance. Disposal must render the
compound "non-retrievable." Requires
stringent record-keeping and transfer to a
DEA-registered reverse distributor.[5][6]

EPA

Resource Conservation and Recovery Act
(RCRA)

Must be managed as hazardous waste.
Requires proper labeling, segregation,
and storage in a Satellite Accumulation
Area (SAA).[10][12] Disposal must be
conducted by a licensed hazardous waste
contractor.[7]

OSHA

29 CFR 1910.1200 (HazCom) &
1910.1450 (Lab Standard)

Requires use of appropriate PPE,
availability of Safety Data Sheets (SDS),
and training for all personnel handling the
substance.[11]

Waste Characterization and Disposal Workflow

The first and most critical step is to correctly identify and characterize the waste. The disposal path depends on whether you

are dealing with the pure compound or materials with trace contamination.
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Identify 19-Norepiandrosterone Waste
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Caption: Disposal decision workflow for 19-Norepiandrosterone.
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On-Site Handling and Accumulation Protocols

Safe disposal begins with safe handling in the laboratory.

A. Personal Protective Equipment (PPE): Given the compound's potential hazards, appropriate PPE is mandatory.

Gloves: Chemically compatible gloves (e.g., nitrile) must be worn.

* Eye Protection: Safety glasses with side shields or goggles are required.

Lab Coat: A standard lab coat must be worn to protect from skin contact.

B. Containment and Labeling: All waste must be accumulated in designated, properly labeled containers.

Container Selection: Use leak-proof containers that are compatible with the waste type (e.g., polyethylene for liquids,
puncture-resistant containers for solids).[7] Never use foodstuff containers.[12]

Labeling: The container must be labeled at the moment the first piece of waste is added. The label must be clear, legible,
and securely affixed.

ble 2: I beli :

Label Element Description Example

The words "Hazardous Waste" must
"Hazardous Waste" ) HAZARDOUS WASTE
appear prominently.[10]

. List all chemical constituents by their full .
Chemical Name(s) o 19-Norepiandrosterone
name. Do not use abbreviations.[13]

o Indicate the primary hazards associated Reproductive Toxin, Suspected
Hazard Identification ) )
with the waste. Carcinogen

The date the first waste is added to the
Accumulation Start Date ) MM/DD/YYYY
container.

. Name of the principal investigator, lab
Generator Information ) ) ) Dr. Jane Doe, S-123, x5-1234
location, and contact information.

C. Satellite Accumulation Area (SAA): This is a designated area in the lab where hazardous waste is stored before being
moved for disposal.

e The SAA must be at or near the point of generation and under the control of laboratory personnel.[12][14]
o Containers must be kept securely closed except when adding waste.[12]
* Incompatible waste streams (e.g., acids and bases) must be segregated within the SAA to prevent reactions.[12]

Step-by-Step Disposal Procedures

Follow these protocols based on the waste characterization from Section 2.
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Protocol 4.1: Disposal of Trace-Contaminated Solid Waste

This protocol applies to items such as used gloves, bench paper, contaminated plasticware, and empty vials.

Segregation: Collect all solid materials contaminated with 19-Norepiandrosterone separately from regular trash and other
waste streams.

Containment: Place these items into a designated, puncture-resistant hazardous waste container that is properly labeled as
described in Table 2.

Empty Vials: A vial is considered "empty" if it contains only a minimal residue that cannot be reasonably withdrawn.[15] All
labels on empty vials must be defaced or removed to be unreadable before placing them in the waste container.[15]

Storage: Store the sealed container in your lab's SAA.

Pickup: When the container is full, or according to your institution's schedule, arrange for pickup through your
Environmental Health & Safety (EHS) office for disposal via a licensed waste contractor.[16]

Protocol 4.2: Disposal of Bulk or Unused 19-Norepiandrosterone

This protocol is for the pure compound, expired stock solutions, or significant quantities of waste. This process requires strict

adherence to DEA regulations.

DO NOT Discard: Never dispose of bulk 19-Norepiandrosterone down the drain or in the regular or chemical waste trash.
[16] This is a violation of both EPA and DEA regulations.

Secure and Segregate: The material must be kept in its original or a suitable, sealed, and labeled container. Store itin a
secure location, such as a locked cabinet, that is accessible only to authorized personnel.

Contact EHS: Immediately contact your institution's EHS department. They are responsible for coordinating the disposal of
controlled substances.

Transfer to a Reverse Distributor: Your EHS office will arrange for the transfer of the material to a DEA-registered reverse
distributor.[6] This is the only legal pathway for the disposal of controlled substance inventory.[5]

Documentation: The transfer and disposal process must be meticulously documented. For Schedule Il substances, this
typically involves an invoice and records maintained for at least two years.[6][17] The reverse distributor is responsible for
completing and filing DEA Form 41 ("Registrants Inventory of Drugs Surrendered") upon destruction of the substance.[5]

Protocol 4.3: Spill and Decontamination Procedures

In the event of a spill, prioritize personnel safety and containment.

Alert Personnel: Notify others in the immediate area of the spill.

Don PPE: If not already wearing it, put on your full PPE (lab coat, goggles, double nitrile gloves).

Contain Spill: For a liquid spill, cover it with an inert absorbent material (e.g., vermiculite, sand). For a solid spill, gently
cover it to prevent dust from becoming airborne.
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¢ Collect Waste: Carefully collect all contaminated absorbent material and any broken containers. Place everything into the
designated hazardous waste container for 19-Norepiandrosterone.

+ Decontaminate: Clean the spill area thoroughly with soap and water or an appropriate laboratory detergent.
+ Dispose of PPE: All PPE used during the cleanup must be disposed of as trace-contaminated solid waste (Protocol 4.1).

By adhering to these detailed procedures, researchers, scientists, and drug development professionals can ensure the safe,
compliant, and environmentally responsible disposal of 19-Norepiandrosterone, upholding the highest standards of
laboratory safety and scientific integrity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or
therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied,
regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
[Contact our Ph.D. Support Team for a compatibility check]
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chemicals, empowering scientists and researchers to drive progress in Ontario, CA 91761, United States
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